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Compound of Interest

Compound Name: 6-(1,4-Diazepan-1-yl)nicotinonitrile

Cat. No.: B1302496 Get Quote

For Research Use Only. Not for diagnostic or therapeutic use.

This document provides guidelines for the handling, storage, and safety precautions for 6-(1,4-
Diazepan-1-yl)nicotinonitrile. Due to the limited publicly available information on the specific

biological applications and experimental protocols for this compound, this document focuses on

its known chemical properties and general laboratory safety practices. Researchers are

advised to conduct a thorough literature search for any new information that may become

available.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 6-(1,4-Diazepan-1-yl)nicotinonitrile
is provided in the table below. This information is compiled from various chemical supplier

databases.

Property Value

CAS Number 683274-59-1

Molecular Formula C₁₁H₁₄N₄

Molecular Weight 202.26 g/mol

Melting Point 57-61.5 °C

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1302496?utm_src=pdf-interest
https://www.benchchem.com/product/b1302496?utm_src=pdf-body
https://www.benchchem.com/product/b1302496?utm_src=pdf-body
https://www.benchchem.com/product/b1302496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
2.1 Hazard Identification

6-(1,4-Diazepan-1-yl)nicotinonitrile is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

2.2 Precautionary Measures

The following precautionary statements should be strictly followed when handling this

compound:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

2.3 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.

2.4 First Aid Measures

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.
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In Case of Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Storage Guidelines
Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place.

Incompatible Materials: Keep away from strong oxidizing agents.

Experimental Protocols
Currently, there are no specific, publicly available, detailed experimental protocols for the use of

6-(1,4-Diazepan-1-yl)nicotinonitrile. Researchers should develop their own protocols based

on the intended application and general laboratory practices for similar compounds.

Biological Activity and Signaling Pathways
As of the date of this document, there is no specific, publicly available information detailing the

biological activity or associated signaling pathways of 6-(1,4-Diazepan-1-yl)nicotinonitrile.

The general class of diazepine-containing compounds has a wide range of biological activities,

often targeting the central nervous system. However, the specific targets and mechanisms of

action for this particular compound have not been publicly disclosed.

Logical Relationship for Handling Unknown Compounds

The following diagram illustrates the logical workflow for handling a research compound with

limited available data.
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Acquire Compound
(6-(1,4-Diazepan-1-yl)nicotinonitrile)

Review Available Data
- Chemical Properties
- Supplier Safety Data

Assess Hazards
(H302, H315, H319, H335)

Implement Handling Procedures
- PPE

- Fume Hood

Define Storage Requirements
- Tightly Sealed
- Ventilated Area

Develop Experimental Protocol
(Based on research goals and general practices)

Conduct Small-Scale Pilot Experiments

Analyze Results and Refine Protocol

Proceed with Larger-Scale Experiments

Document All Procedures and Findings

Click to download full resolution via product page

Workflow for handling research compounds with limited data.
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To cite this document: BenchChem. [Application Notes and Protocols for 6-(1,4-Diazepan-1-
yl)nicotinonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302496#handling-and-storage-guidelines-for-6-1-4-
diazepan-1-yl-nicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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